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Compound of Interest

Compound Name: DM-Nitrophen tertasodium

Cat. No.: B13915061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the accurate determination of DM-

Nitrophen concentration in experimental settings. DM-Nitrophen is a photolabile chelator, often

referred to as a "caged" compound, which upon illumination with UV light, rapidly releases

divalent cations such as Ca²⁺ and Mg²⁺.[1][2][3] This property makes it an invaluable tool for

studying the kinetics of fast biological processes initiated by these ions.[2][4] Accurate

concentration determination is critical for the quantitative analysis of experimental results.

Key Properties of DM-Nitrophen
DM-Nitrophen is a derivative of EDTA and functions as a high-affinity chelator for Ca²⁺ and

Mg²⁺ in its "caged" form.[5] Upon photolysis, it is cleaved into two products with a significantly

lower affinity for these ions, leading to their rapid release.[1][6] The key photochemical and

binding properties of DM-Nitrophen are summarized in the table below.
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Property Value Reference

Molar Extinction Coefficient (ε) 4,330 M⁻¹cm⁻¹ at 350 nm [3][6]

4,550 M⁻¹cm⁻¹ at 332 nm (in

EtOH)
[1]

Excitation Maximum (λ_exc) ~355 nm [1]

Quantum Yield for Ca²⁺

release
0.18 [2][3][6]

Dissociation Constant for Ca²⁺

(Kd)
Before Photolysis: 5 nM [1][6]

After Photolysis: 3 mM [1][6]

Dissociation Constant for Mg²⁺

(Kd)
Before Photolysis: 2.5 µM [1][3]

After Photolysis: ~3 mM [1]

Rate of Ca²⁺ Release < 180 µs [1][4]

Signaling Pathway: Photochemical Uncaging of
Divalent Cations
The primary "signaling pathway" involving DM-Nitrophen is its light-induced photochemical

cleavage. This process allows for the precise temporal and spatial control of intracellular

divalent cation concentrations, thereby triggering downstream physiological events such as

neurotransmitter release, muscle contraction, and ion channel gating.[7][8][9][10]
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DM-Nitrophen-Ca²⁺ Complex
(High Affinity, Kd = 5 nM)

UV Light (e.g., 347 nm)

Photoproducts
(Low Affinity, Kd = 3 mM) Free Ca²⁺Release

Click to download full resolution via product page

Caption: Photochemical uncaging of Ca²⁺ by DM-Nitrophen.

Experimental Protocols for Concentration
Determination
The following protocols outline three common methods for determining the concentration of

DM-Nitrophen solutions.

UV-Vis Spectrophotometry
This is the most direct and common method for determining the concentration of a pure DM-

Nitrophen solution, relying on the Beer-Lambert law (A = εcl).

Workflow for UV-Vis Spectrophotometry
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Start

Prepare DM-Nitrophen Stock Solution

Prepare Serial Dilutions (Standards)

Measure Absorbance of Standards at 350 nm

Plot Absorbance vs. Concentration (Standard Curve)

Perform Linear Regression

Measure Absorbance of Unknown Sample

Calculate Concentration of Unknown

End
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Start

Prepare DM-Nitrophen Stock Solution

Prepare Serial Dilutions (Standards)

Set Up HPLC System (Column, Mobile Phase, Detector)

Inject Standards and Record Peak Areas

Plot Peak Area vs. Concentration (Standard Curve)

Inject Unknown Sample

Calculate Concentration from Peak Area

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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